molecular formula C7H17NO2 B8567124 1,3-Dihydroxy-2-diethylamino-propane

1,3-Dihydroxy-2-diethylamino-propane

Cat. No.: B8567124
M. Wt: 147.22 g/mol
InChI Key: FPFQSSDQLTUYLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dihydroxy-2-diethylamino-propane is a useful research compound. Its molecular formula is C7H17NO2 and its molecular weight is 147.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H17NO2

Molecular Weight

147.22 g/mol

IUPAC Name

2-(diethylamino)propane-1,3-diol

InChI

InChI=1S/C7H17NO2/c1-3-8(4-2)7(5-9)6-10/h7,9-10H,3-6H2,1-2H3

InChI Key

FPFQSSDQLTUYLH-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(CO)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound is obtained in a similar manner by heating 69.3 g of 1,3-dimethoxy-isopropyl chloride with 110 g of diethylamine in an autoclave and hydrolyzing the 1,3-dimethoxy-2-diethylamino-propane obtained (boiling point 65° C. at 16 torr) by boiling it with azeotropic, aqueous hydrochloric acid.
[Compound]
Name
1,3-dimethoxy-isopropyl chloride
Quantity
69.3 g
Type
reactant
Reaction Step One
Quantity
110 g
Type
reactant
Reaction Step One
Name
1,3-dimethoxy-2-diethylamino-propane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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